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Compound of Interest

Compound Name: 5-Hydroxyisophthalonitrile

Cat. No.: B1321930

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling
and Disposal

The proper disposal of 5-Hydroxyisophthalonitrile is critical to ensure laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to facilitate the safe management of this

chemical.

Safety and Hazard Information

5-Hydroxyisophthalonitrile presents several hazards that necessitate careful handling and
the use of appropriate personal protective equipment (PPE). The following table summarizes
the key safety information derived from globally harmonized system (GHS) classifications.
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Hazard Category

GHS Hazard Statement

Precautionary Statement
(Prevention & Response)

Skin Irritation

H315: Causes skin irritation.[1]

P264: Wash skin thoroughly
after handling. P280: Wear
protective gloves.[1] P302 +
P352: IF ON SKIN: Wash with
plenty of soap and water.[1]
P332 + P313: If skin irritation
occurs: Get medical

advice/attention.

Eye Irritation

H319: Causes serious eye

irritation.[1]

P280: Wear eye
protection/face protection.[1]
P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[1] P337 +
P313: If eye irritation persists:

Get medical advice/attention.

Respiratory Irritation

H335: May cause respiratory
irritation.

P261: Avoid breathing dust.[1]
P271: Use only outdoors or in
a well-ventilated area. P304 +
P340: IF INHALED: Remove
person to fresh air and keep
comfortable for breathing.[1]
P312: Call a POISON
CENTER or doctor if you feel

unwell.[2]

Aquatic Hazard (Acute)

H402: Harmful to aquatic life.

P273: Avoid release to the

environment.
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P403 + P233: Store in a well-
) ventilated place. Keep
General Handling & Storage ) i
container tightly closed.[2]

P405: Store locked up.

P501: Dispose of
contents/container to an

Disposal .
approved waste disposal plant.

[2]

Disposal Protocol

The mandated procedure for the disposal of 5-Hydroxyisophthalonitrile is to transfer it to an
approved waste disposal plant.[2] Adherence to local, state, and federal regulations is
paramount. The following workflow outlines the procedural steps for the proper disposal of this
compound.
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Workflow for the Disposal of 5-Hydroxyisophthalonitrile

Start: Unused or Waste
5-Hydroxyisophthalonitrile

Always start with safety

Wear Appropriate PPE:
- Safety Goggles
- Chemical-resistant Gloves

- Lab Coat

Assess Material Condition:
- In original container?
- Properly labeled?

f not, repackage and label
Y

Package for Disposal:
- Ensure container is sealed.
- Affix hazardous waste label.

Y

Temporary On-site Storage:
- Store in a designated, well-ventilated,
and locked area.

Contact Approved Waste

Disposal Service

Arrange for Professional Pickup
and Transportation

End: Material Disposed of by

Licensed Professionals

Click to download full resolution via product page

Caption: Disposal workflow for 5-Hydroxyisophthalonitrile.
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Detailed Steps for Disposal

Personal Protective Equipment (PPE): Before handling the material for disposal, ensure you
are wearing the appropriate PPE, including safety goggles, chemical-resistant gloves, and a
lab coat.

Container Inspection: Check that the waste 5-Hydroxyisophthalonitrile is in a suitable,
sealed, and properly labeled container. If the original container is compromised, transfer the
waste to a new, appropriate container and label it clearly as "Hazardous Waste: 5-
Hydroxyisophthalonitrile”.

Segregation and Storage: Store the waste container in a designated, well-ventilated, and
secure area, away from incompatible materials.[1] This storage area should be clearly
marked as a hazardous waste accumulation point.

Engage a Professional Disposal Service: Contact your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup.
Do not attempt to dispose of this chemical through standard laboratory drains or as regular
solid waste.

Documentation: Maintain a record of the waste, including the chemical name, quantity, and
date of disposal, in accordance with your institution's policies and regulatory requirements.

By following these procedures, you can ensure the safe and compliant disposal of 5-

Hydroxyisophthalonitrile, protecting yourself, your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tcichemicals.com [tcichemicals.com]

2. assets.thermofisher.cn [assets.thermofisher.cn]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1321930?utm_src=pdf-body
https://www.benchchem.com/product/b1321930?utm_src=pdf-body
https://www.benchchem.com/product/b1321930?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/H0813_EU_6N.pdf
https://www.benchchem.com/product/b1321930?utm_src=pdf-body
https://www.benchchem.com/product/b1321930?utm_src=pdf-body
https://www.benchchem.com/product/b1321930?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/H0813_EU_6N.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13845&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Proper Disposal Procedures for 5-
Hydroxyisophthalonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321930#5-hydroxyisophthalonitrile-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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